Tert-butyl 3-cyano-3-methylpropanoate
Overview
Description
Tert-butyl 3-cyano-3-methylpropanoate is a chemical compound with the CAS Number: 1443982-03-3 . It has a molecular weight of 169.22 and is typically in liquid form .
Molecular Structure Analysis
The molecular formula of Tert-butyl 3-cyano-3-methylpropanoate is C9H15NO2 . This indicates that it contains nine carbon atoms, fifteen hydrogen atoms, one nitrogen atom, and two oxygen atoms.
Physical And Chemical Properties Analysis
Tert-butyl 3-cyano-3-methylpropanoate is a liquid at room temperature . The storage temperature is 4 degrees Celsius .
Scientific Research Applications
Chemical Transformations
The tert-butyl group, which is part of the “Tert-butyl 3-cyano-3-methylpropanoate” molecule, is known for its unique reactivity pattern . This group can be used in various chemical transformations due to its crowded nature .
Biosynthetic Pathways
The tert-butyl group can also play a role in biosynthetic pathways . These are series of chemical reactions that occur within a cell, in which a primary metabolite is modified, converted into other molecules, or assembled to form macromolecules .
Biodegradation Pathways
In addition to biosynthetic pathways, the tert-butyl group can also be involved in biodegradation pathways . These are the biological processes that break down organic matter into smaller compounds .
Biocatalytic Processes
The tert-butyl group can potentially be used in biocatalytic processes . Biocatalysis is a sub-discipline of enzymology that involves the use of natural catalysts, such as protein enzymes or whole cells, to conduct chemical reactions .
Drug Synthesis
“Tert-butyl 3-cyano-3-methylpropanoate” could potentially be used in the synthesis of drugs. For instance, a compound with a similar structure, “tert-Butyl (3R,5S)-6-chloro-3,5-dihydroxyhexanoate”, is a key chiral intermediate in the synthesis of the side chain of the lipid-lowering drug rosuvastatin .
Safety and Hazards
properties
IUPAC Name |
tert-butyl 3-cyanobutanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2/c1-7(6-10)5-8(11)12-9(2,3)4/h7H,5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYJGJGPXDWBTFW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)OC(C)(C)C)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-cyano-3-methylpropanoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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